![molecular formula C31H20FNO4 B4008109 2-(16,18-dioxo-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaen-17-yl)phenyl 2-fluorobenzoate](/img/structure/B4008109.png)
2-(16,18-dioxo-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaen-17-yl)phenyl 2-fluorobenzoate
Overview
Description
2-(16,18-dioxo-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaen-17-yl)phenyl 2-fluorobenzoate is a useful research compound. Its molecular formula is C31H20FNO4 and its molecular weight is 489.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 489.13763628 g/mol and the complexity rating of the compound is 868. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Medicinal Chemistry and Drug Design
Fluorobenzoates and benzothiazoles derivatives exhibit a wide range of biological activities, making them valuable in the development of new therapeutic agents. For example, fluorinated benzothiazoles have been investigated for their antitumor properties, demonstrating potent and selective inhibitory activity against cancer cell lines, including lung, colon, and breast cancer. Similarly, coumarin piperazine and piperidine derivatives have shown promise as multireceptor atypical antipsychotics, highlighting the potential of fluorinated compounds in CNS disorder treatments (Hutchinson et al., 2001) (Chen et al., 2013).
Imaging Agents for Diagnostic Applications
Derivatives of fluorobenzoates have been synthesized and evaluated as potential positron emission tomography (PET) radiotracers. These compounds, such as 18F-labeled benzoxazole derivatives, have shown high affinity for β-amyloid plaques in Alzheimer's disease, demonstrating the importance of fluorinated compounds in developing imaging agents for diagnosing neurodegenerative disorders (Seimbille et al., 2005) (Cui et al., 2012).
Molecular Sensing and Environmental Monitoring
Research into zirconium-based metal-organic frameworks (MOFs) for the recognition and sensing of polychlorinated dibenzo-p-dioxins (PCDDs) showcases the potential application of fluorinated compounds in environmental monitoring. These materials exhibit high sensing ability, demonstrating the versatility of fluorinated and heterocyclic compounds in developing sensitive and selective sensors for hazardous pollutants (Wang et al., 2019).
Properties
IUPAC Name |
[2-(16,18-dioxo-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaen-17-yl)phenyl] 2-fluorobenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H20FNO4/c32-22-14-6-5-13-21(22)31(36)37-24-16-8-7-15-23(24)33-29(34)27-25-17-9-1-2-10-18(17)26(28(27)30(33)35)20-12-4-3-11-19(20)25/h1-16,25-28H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAIWKEZCRREMTF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C3C4C(C(C2=C1)C5=CC=CC=C35)C(=O)N(C4=O)C6=CC=CC=C6OC(=O)C7=CC=CC=C7F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H20FNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
489.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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